ethyl 2-(chloromethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate
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Description
Trifluoromethyl ketones (TFMKs) are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons . They are used as key intermediates in medicinal chemistry .
Synthesis Analysis
The synthesis of trifluoromethyl ketones involves various methods. Fluoroarenes mediate a trifluoromethylation of carboxylic acids to provide trifluoromethyl ketones . The fluoroarene activates the acid group and generates the trifluoromethyl anion in situ . This protocol is safe and metal-free, operates under mild reaction conditions in batch and continuous flow, and does not require any external additives .Chemical Reactions Analysis
Trifluoromethyl ketones can undergo various chemical reactions. For instance, the trifluoromethylation of aldehydes with (bpy)Cu (CF 3) 3, Et 3 SiH, and K 2 S 2 O 8 in aqueous acetone at room temperature provides the corresponding trifluoromethyl ketones .Mechanism of Action
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(chloromethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate involves the reaction of ethyl 2-(hydroxymethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate with thionyl chloride to form ethyl 2-(chloromethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate.", "Starting Materials": [ "Ethyl 2-(hydroxymethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate", "Thionyl chloride" ], "Reaction": [ "Add thionyl chloride to a solution of ethyl 2-(hydroxymethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate in dichloromethane", "Stir the reaction mixture at room temperature for 2 hours", "Remove the solvent under reduced pressure", "Purify the crude product by column chromatography to obtain ethyl 2-(chloromethyl)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate" ] } | |
CAS RN |
1803590-50-2 |
Molecular Formula |
C8H7ClF3NO3 |
Molecular Weight |
257.6 |
Purity |
95 |
Origin of Product |
United States |
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